molecular formula C13H16BrN5O B5509663 N-{2-bromo-4-[N-(4,5-dihydro-1H-imidazol-2-yl)ethanehydrazonoyl]phenyl}acetamide

N-{2-bromo-4-[N-(4,5-dihydro-1H-imidazol-2-yl)ethanehydrazonoyl]phenyl}acetamide

Cat. No. B5509663
M. Wt: 338.20 g/mol
InChI Key: RCHCDMJIJJRONF-QGMBQPNBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of N-substituted derivatives of similar compounds involves multiple steps, starting with the conversion of benzoic acid into its derivatives, followed by reactions with N-alkyl/aryl substituted 2-bromoacetamide in the presence of specific reagents like DMF and sodium hydride (NaH). These procedures result in compounds with significant activity against selected microbial species, indicating their potential utility in antimicrobial applications (Rehman et al., 2016).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through techniques such as IR, NMR, and Mass spectra. For instance, studies on acetamide derivatives have shown specific protonation sites on the molecule, contributing to our understanding of their chemical behavior (Duran & Canbaz, 2013).

Chemical Reactions and Properties

Compounds with similar structures have been shown to undergo cyclization reactions leading to the formation of various derivatives. These reactions are typically characterized using spectral data, highlighting the versatility of these molecules in synthesizing new chemical entities (Nguyen et al., 2016).

Physical Properties Analysis

The crystalline structure and packing of related acetamide compounds have been studied, revealing details about their molecular geometry and the nature of intermolecular interactions, such as hydrogen bonding. These findings are essential for understanding the compound's physical properties and potential applications (Sethusankar et al., 2002).

Chemical Properties Analysis

Investigations into the antibacterial activity of derivatives have shown significant efficacy, pointing to the chemical properties that make these compounds suitable for biomedical applications. The synthesis and evaluation of these compounds underscore their potential as antimicrobial agents (Gul et al., 2017).

Future Directions

Imidazole compounds have a broad range of applications, from pharmaceuticals and agrochemicals to dyes for solar cells, functional materials, and catalysis . Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance . This suggests that “N-{2-bromo-4-[N-(4,5-dihydro-1H-imidazol-2-yl)ethanehydrazonoyl]phenyl}acetamide” and similar compounds may have potential for future research and applications.

properties

IUPAC Name

N-[2-bromo-4-[(E)-N-(4,5-dihydro-1H-imidazol-2-ylamino)-C-methylcarbonimidoyl]phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16BrN5O/c1-8(18-19-13-15-5-6-16-13)10-3-4-12(11(14)7-10)17-9(2)20/h3-4,7H,5-6H2,1-2H3,(H,17,20)(H2,15,16,19)/b18-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCHCDMJIJJRONF-QGMBQPNBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=NNC1=NCCN1)C2=CC(=C(C=C2)NC(=O)C)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C(=N\NC1=NCCN1)/C2=CC(=C(C=C2)NC(=O)C)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16BrN5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-bromo-4-[(E)-N-(4,5-dihydro-1H-imidazol-2-ylamino)-C-methylcarbonimidoyl]phenyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.